Cas no 5018-30-4 (Dimethyl 2-Methoxymalonate)

• Product Name: Dimethyl 2-Methoxymalonate
• CAS No: 5018-30-4
• MF: C₆H₁₀O₅
• MW: 162.140602588654
• MDL: MFCD00009847
• CID: 85206
• PubChem ID: 78718
• Update Time: 2025-05-26

Dimethyl 2-Methoxymalonate Chemical and Physical Properties

Names and Identifiers

• dimethyl methoxymalonate
• Dimethyltartronate
• Methoxymalonsαuredimethylester
• Dimethyl 2-methoxymalonate
• dimethyl 2-methoxypropanedioate
• Methoxymalonic Acid Dimethyl Ester
• methyl 2-methoxypropanedioate
• Trimethyl tartronate
• 1,3-dimethyl 2-methoxypropanedioate
• Propanedioic acid, methoxy-, dimethyl ester
• C6H10O5
• ORXJMBXYSGGCHG-UHFFFAOYSA-N
• dimethyl 2-methoxypropane-1,3-dioate
• dimethyl methoxypropanedioate
• DIMETHYLMETHOXYMALONATE
• Dimethyl=methoxymalonate
• Dimethyl 2-methoxymalonate #
• ST
• Dimethyl 2-Methoxymalonate

• MDL： MFCD00009847
• Inchi： 1S/C6H10O5/c1-9-4(5(7)10-2)6(8)11-3/h4H,1-3H3
• InChI Key： ORXJMBXYSGGCHG-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)OC)C(=O)OC
• BRN： 1772841

Computed Properties

• Exact Mass: 162.05300
• Monoisotopic Mass: 162.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.18
• Melting Point: 11-12 °C
• Boiling Point: 110°C/16mmHg(lit.)
• Flash Point: 105 °C
• Refractive Index: 1.4225-1.4245
• PSA: 61.83000
• LogP: -0.65260
• Solubility: Uncertain

Dimethyl 2-Methoxymalonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25-S36-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25-S36-S26
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dimethyl 2-Methoxymalonate

Comprehensive Guide to Dimethyl 2-Methoxymalonate (CAS No. 5018-30-4): Properties, Applications, and Industry Insights

Dimethyl 2-Methoxymalonate (CAS No. 5018-30-4) is a versatile ester compound widely utilized in organic synthesis, pharmaceuticals, and specialty chemicals. With the molecular formula C₆H₁₀O₅, this methoxy-substituted malonate derivative is valued for its role as a building block in fine chemical production. Its unique structure, featuring two ester groups and a methoxy moiety, enables diverse reactivity, making it a sought-after intermediate in research and industrial applications.

In recent years, the demand for Dimethyl 2-Methoxymalonate has surged due to its relevance in green chemistry and sustainable synthesis. Researchers frequently search for "biodegradable ester solvents" or "eco-friendly malonate derivatives," aligning with global trends toward environmentally benign processes. The compound’s compatibility with catalytic reactions and low-toxicity profile further enhances its appeal in modern synthetic methodologies.

From a technical perspective, 5018-30-4 exhibits a clear liquid appearance with a characteristic ester-like odor. Its solubility in common organic solvents (e.g., ethanol, acetone) and stability under controlled conditions make it practical for laboratory and industrial use. Analytical techniques such as GC-MS and NMR spectroscopy are typically employed to verify its purity, a critical factor for applications requiring high-grade reagents.

The pharmaceutical industry leverages Dimethyl 2-Methoxymalonate as a precursor for active pharmaceutical ingredients (APIs). Its ability to participate in Knoevenagel condensations and Michael additions facilitates the synthesis of complex heterocycles, addressing queries like "malonate-based drug intermediates." Additionally, agrochemical researchers explore its utility in designing crop protection agents, reflecting broader interest in precision agriculture solutions.

Innovations in flow chemistry and continuous manufacturing have further spotlighted this compound. Users often inquire about "scalable synthesis of 2-methoxymalonates" or "process optimization for esterification," underscoring the need for efficient production techniques. Manufacturers respond by developing high-yield catalytic routes that minimize waste, aligning with circular economy principles.

Safety and handling guidelines for CAS No. 5018-30-4 emphasize standard laboratory precautions, including ventilation and PPE. While not classified as hazardous under major regulatory frameworks, proper storage away from oxidizers ensures longevity. This pragmatic safety profile contributes to its adoption in academic and industrial settings alike.

Looking ahead, the trajectory for Dimethyl 2-Methoxymalonate remains robust, driven by interdisciplinary applications. Whether in material science (e.g., polymer modifiers) or flavor/fragrance industries, its adaptability continues to inspire innovation. As sustainability and efficiency dominate chemical discourse, this compound exemplifies how classical structures can meet contemporary challenges.